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Abstract
Cholesteryl isoamyl ether, a derivative of cholesterol, is a lipophilic molecule with potential

applications in drug delivery and liquid crystal research. This technical guide provides a

comprehensive overview of its chemical structure, properties, and synthesis. Detailed

experimental protocols, based on established methodologies for cholesteryl ether synthesis,

are presented. All available quantitative data is summarized, and key chemical transformations

are visualized to facilitate understanding and replication.

Chemical Structure and Properties
Cholesteryl isoamyl ether, also known as (3β)-3-(3-methylbutoxy)cholest-5-ene or O-

isopentyl-cholesterol, is characterized by a cholesterol backbone with an isoamyl ether linkage

at the C3 position.[1] This modification significantly alters the polarity and potential

intermolecular interactions compared to native cholesterol.
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Figure 1: 2D Chemical Structure of Cholesteryl Isoamyl Ether.

Physicochemical Properties:

A summary of the known physicochemical properties of cholesteryl isoamyl ether is provided

in Table 1. It is important to note that while the molecular formula and weight are well-

established, experimental data on physical properties such as melting and boiling points are

not widely reported in the literature.

Property Value Reference

CAS Number 74996-30-8 [2][3]

Molecular Formula C32H56O [1][3]

Molecular Weight 456.79 g/mol [1][3]

Appearance Not Reported

Melting Point Not Reported

Boiling Point Not Reported

Solubility
Expected to be soluble in

nonpolar organic solvents.

Synthesis of Cholesteryl Isoamyl Ether
The synthesis of cholesteryl isoamyl ether can be achieved through several methods

common for the preparation of steroidal ethers. The most direct and widely applicable method

is the Williamson ether synthesis, which involves the reaction of a cholesterol-derived alkoxide

with an isoamyl halide.[4][5][6][7] Alternative methods for the synthesis of cholesteryl ethers

include the alcoholysis of cholesterol p-toluenesulfonate and the reaction of sodium

cholesterylate with alkyl mesylates.[8]
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The Williamson ether synthesis provides a reliable route to cholesteryl isoamyl ether. This

SN2 reaction involves the formation of a sodium cholesterolate intermediate, which then acts

as a nucleophile to displace a halide from an isoamyl halide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Cholesteryl Isoamyl
Ether: Chemical Structure and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607063#cholesteryl-isoamyl-ether-chemical-
structure-and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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